6-Methoxy-N-methyl-3-nitropyridin-2-amine

• IUPAC Name: 6-methoxy-N-methyl-3-nitropyridin-2-amine
• InChI: InChI=1S/C7H9N3O3/c1-8-7-5(10(11)12)3-4-6(9-7)13-2/h3-4H,1-2H3,(H,8,9)
• InChI Key: RSFNGZVULJTWHW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=N1)OC)[N+](=O)[O-]
• Molecular Formula: C7H9N3O3
• DSSTOX Substance ID: DTXSID90240913
• Molecular Weight: 183.16 g/mol
• CAS No.: 94166-58-2

Description

6-Methoxy-N-methyl-3-nitropyridin-2-amine, also known as 2-Amino-3-nitro-6-methoxypyridine, is a chemical compound with the molecular formula C6H7N3O3. It has an average mass of 169.138 Da and a monoisotopic mass of 169.048737 Da. This compound is used as an intermediate in organic synthesis.

Synthesis Analysis

The synthesis of this compound involves the reaction of 6-Methoxy-3-nitropyridine (154 mg, 1 mmol) and O-methylhydroxylamine (71 mg, 1.5 mmol) dissolved in DMSO (2 ml). The resulting solution is added dropwise to a DMSO solution (3 ml) containing potassium tert-butoxide (336 mg, 3 mmol) and zinc (II) chloride (136 mg, 1 mmol) at 25° C.

Molecular Structure Analysis

The molecular structure of this compound consists of 12 heavy atoms, 6 of which are aromatic. The structure also includes 2 rotatable bonds.

Physical And Chemical Properties Analysis

This compound has a high gastrointestinal absorption and is not a substrate for P-glycoprotein. It is not an inhibitor of CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4. The compound is very soluble, with a solubility of 2.25 mg/ml or 0.0133 mol/l.

Scientific Research Applications

Synthesis and Characterization

Reaction Kinetics and Mechanisms

Studies have also explored the reaction kinetics and mechanisms involving nitropyridine derivatives. E. Kalatzis and P. Papadopoulos (1981) investigated the kinetics of the nitrosation of secondary and the diazotisation of primary β-aminopyridines, including 3-amino-6-methoxy-pyridine, providing insights into the reaction rates and mechanisms in acidic conditions (Kalatzis & Papadopoulos, 1981).

Catalytic Applications

The compound has been utilized in catalytic applications, such as in the reduction of nitrobenzene. M. Bartolinp et al. (2007) described the catalytic reduction of nitrobenzene using rhodium(I) complexes with various amines, including methyl and dimethyl pyridine ligands, highlighting the influence of the amine ligands on the reaction outcome (Bartolinp et al., 2007).

Nucleophilic Amination

Selective vicarious nucleophilic amination of nitropyridines has been performed to obtain substituted amino pyridines. J. Bakke et al. (2001) demonstrated the amination of 3-nitropyridine compounds to produce 3- or 4-substituted-2-amino-5-nitropyridines, employing reagents such as hydroxylamine and 4-amino-1,2,4-triazole, achieving moderate to good yields (Bakke, Svensen, & Trevisan, 2001).

Safety and Hazards

6-Methoxy-N-methyl-3-nitropyridin-2-amine is harmful if swallowed and may cause respiratory irritation. It also causes skin irritation and serious eye damage.

Future Directions

While specific future directions for the research and application of 6-Methoxy-N-methyl-3-nitropyridin-2-amine are not available, the compound’s use as an intermediate in organic synthesis suggests potential applications in the development of new pharmaceuticals and other chemical products.

Mechanism of Action

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-Methoxy-N-methyl-3-nitropyridin-2-amine are as follows :

High gastrointestinal absorption. The compound is not a P-gp substrate, indicating that it can be distributed throughout the body. It is not an inhibitor of major cytochrome P450 enzymes, suggesting that it may have a lower risk of drug-drug interactions. Information on the excretion of this compound is not available. These properties influence the bioavailability of the compound, which is an important factor in its pharmacological efficacy.

Biochemical Analysis

Biochemical Properties

6-Methoxy-N-methyl-3-nitropyridin-2-amine plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways. For instance, it can act as a substrate for certain reductases, leading to the formation of reactive intermediates that can further interact with cellular components . These interactions are crucial for understanding the compound’s potential therapeutic applications and its effects on cellular metabolism.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, the compound can modulate the activity of transcription factors involved in stress responses, leading to changes in gene expression profiles . Additionally, it can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting energy production and cellular homeostasis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to active sites of enzymes, either inhibiting or activating their functions. For example, it has been found to inhibit certain oxidoreductases, leading to a decrease in reactive oxygen species production . This inhibition can have downstream effects on cellular signaling pathways and gene expression, ultimately influencing cellular function and health.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it can degrade into various byproducts over time, which can have different biological activities . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell growth and viability.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced stress response and improved metabolic function. At higher doses, it can lead to toxic or adverse effects, including oxidative stress and cellular damage . Understanding the dosage-dependent effects is crucial for determining the therapeutic window and potential risks associated with the compound.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, leading to the formation of various metabolites . These metabolites can further interact with cellular components, influencing metabolic flux and metabolite levels. The compound’s involvement in these pathways highlights its potential impact on overall cellular metabolism and health.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be actively transported into cells via membrane transporters, where it can accumulate in specific cellular compartments . This localization is essential for its biological activity and effects on cellular function.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. It has been found to localize in the cytoplasm and mitochondria, where it can interact with various enzymes and proteins . This localization is directed by targeting signals and post-translational modifications, ensuring that the compound reaches its intended sites of action within the cell.

Synthesis routes and methods I

Procedure details

19 ml of a 28% methanolic solution of sodium methoxide were added dropwise to a solution of 6.00 g of 6-chloro-2-methylamino-3-nitropyridine (prepared as described in Preparation 66) in 120 ml of methanol at room temperature, and the resulting mixture was stirred at room temperature for 3 hours. At the end of this time, the reaction mixture was poured into water, after which it was extracted with ethyl acetate. The extract was washed with an aqueous solution of sodium chloride and dried over anhydrous sodium sulfate, after which the solvent was removed by distillation under reduced pressure. The residue was crystallized by trituration with ethanol, to give 5.34 g of the title compound, melting at 152°-153° C.

Synthesis routes and methods II

Procedure details

Prepared analogously to example 154a from 2-chloro-6-methoxy-3-nitropyridine and 2 N methylamine (solution in THF) in THF